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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

protocols, and analytical methodologies related to cadmium sulfate octahydrate (CAS 7790-

84-3). The information is curated to support research, development, and safety assessments

involving this compound.

Physicochemical Properties
Cadmium sulfate octahydrate is a colorless, odorless, crystalline solid.[1] It is highly soluble

in water and is known to be a stable compound under ordinary conditions of use and storage.

[1] Quantitative data regarding its key physicochemical properties are summarized in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula 3CdSO₄·8H₂O [2][3][4]

Molecular Weight 769.55 g/mol [2][3][5]

CAS Number 7790-84-3 [3][4]

Appearance
Colorless to white crystalline

solid
[1][3]

Odor Odorless [1][3][6]

Density 3.08 g/cm³ [2][3][6]

Melting Point 40-41.5 °C (decomposes) [2][6]

Boiling Point Decomposes [2][6]

Solubility in Water Very soluble; 1130 g/L at 20°C [2]

Solubility in Other Solvents Insoluble in alcohol and ether [3]

Refractive Index 1.565 [7]

Crystal Structure and Spectroscopic Data
Cadmium sulfate octahydrate crystallizes in the monoclinic system.[5] The crystal structure

consists of cadmium ions coordinated by oxygen atoms from both the sulfate anions and water

molecules, forming a three-dimensional framework.[3] Spectroscopic data, including FTIR and

Raman spectra, are available for this compound and can be used for its identification and

characterization.[4]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of cadmium sulfate
octahydrate are crucial for its application in research.

Synthesis of Cadmium Sulfate Hydrate
A common laboratory-scale synthesis involves the reaction of cadmium metal, or its oxide or

hydroxide, with dilute sulfuric acid.[8]
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Reaction: CdO + H₂SO₄ → CdSO₄ + H₂O Cd + H₂SO₄ → CdSO₄ + H₂

General Procedure:

Carefully add cadmium oxide or cadmium metal to a beaker containing dilute sulfuric acid

with stirring.

Continue the addition until the reaction ceases, indicating the complete consumption of the

acid.

Filter the resulting solution to remove any unreacted starting material.

The filtrate, a solution of cadmium sulfate, can then be concentrated and cooled to induce

crystallization of the hydrate.

Purification by Recrystallization
Recrystallization from an aqueous solution is an effective method for purifying cadmium sulfate

hydrate.[7][9] This process relies on the temperature-dependent solubility of the salt to

separate it from impurities.

Procedure:

Dissolve the impure cadmium sulfate hydrate in a minimum amount of hot distilled water to

create a saturated solution.

Hot filter the solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature. As the solution cools, the solubility of

cadmium sulfate decreases, leading to the formation of crystals.

For higher purity, the rate of cooling can be controlled, or the solution can be partially

evaporated in a desiccator to promote the growth of larger, more perfect crystals.[7]

Collect the purified crystals by filtration and wash them with a small amount of cold distilled

water.

Dry the crystals, for instance, by heating at 80°C to obtain the monohydrate form.[7]
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Analytical Methods for Cadmium Determination
The concentration of cadmium in solutions or the purity of cadmium sulfate compounds can be

determined using various analytical techniques. Atomic Absorption Spectroscopy (AAS) and

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) are the most common

and well-established methods.[10]

Sample Preparation for AAS/ICP-AES:

Accurately weigh a sample of the cadmium-containing material.

Digest the sample using a suitable acid, most commonly nitric acid.[10]

Dilute the digested sample to a known volume with deionized water.

Analysis by Graphite Furnace Atomic Absorption Spectroscopy (GFAAS): This technique is

highly sensitive for determining trace amounts of cadmium.

Inject a small volume of the prepared sample solution into a graphite tube.

The sample is then dried, ashed, and atomized at high temperatures.

The absorption of light from a cadmium hollow cathode lamp by the atomized sample is

measured, which is proportional to the cadmium concentration.

The following diagram illustrates a general workflow for the analysis of cadmium in a sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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